Cas no 175277-69-7 (1,2-Dihydro-2-oxo-4-pyridinecarboxamide)

• Product Name: 1,2-Dihydro-2-oxo-4-pyridinecarboxamide
• CAS No: 175277-69-7
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 111975
• PubChem ID: 2762509
• Update Time: 2025-04-18

1,2-Dihydro-2-oxo-4-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1,2-Dihydro-2-oxo-4-pyridinecarboxamide
• 2-oxo-1H-pyridine-4-carboxamide
• 4-Pyridinecarboxamide,1,2-dihydro-2-oxo-
• AC1MC6YR
• CTK8H2734
• FT-0606406
• KB-149210
• SureCN202817
• SureCN6163681
• 2-Oxo-1,2-dihydropyridine-4-carboxaMide
• 4-Pyridinecarboxamide,1,2-dihydro-2-oxo-(9CI)
• 2-Hydroxypyridine-4-carboxamide(2-Hydroxyisonicotinamide)
• 175277-69-7
• SCHEMBL202817
• AKOS022181188
• DTXSID40376276
• AKOS006273612

• Inchi： 1S/C6H6N2O2/c7-6(10)4-1-2-8-5(9)3-4/h1-3H,(H2,7,10)(H,8,9)
• InChI Key： FHYPGGNPURXGRL-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(N)=O)C=CN1

Computed Properties

• Exact Mass: 138.04298
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.354
• Boiling Point: 466.3°C at 760 mmHg
• Flash Point: 235.8°C
• Refractive Index: 1.578
• PSA: 72.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives